Cas no 2171418-34-9 (3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171418-34-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6079145
• PubChem ID: 165765408
• Update Time: 2025-05-21

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
• 3-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid
• 2171418-34-9
• EN300-1574723

• Inchi： 1S/C26H30N2O6/c1-2-17(13-23(29)27-14-16-11-12-33-24(16)25(30)31)28-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,17-,24?/m1/s1
• InChI Key： XMNAVVIFZBESFK-VTPMOLMCSA-N
• SMILES： O1CCC(CNC(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid

Comprehensive Analysis of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171418-34-9)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171418-34-9) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in the development of novel therapeutic agents and bioconjugation strategies. Researchers and industry professionals are increasingly focusing on its applications in drug discovery, proteomics, and chemical biology.

The compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cornerstone in solid-phase peptide synthesis (SPPS). This group is widely recognized for its stability under basic conditions and ease of removal under mild conditions, making it indispensable in modern peptide chemistry. The presence of the oxolane-2-carboxylic acid moiety further enhances its utility in designing peptide mimetics and small-molecule inhibitors, addressing key challenges in targeted drug delivery and enzyme inhibition.

Recent advancements in AI-driven drug design and computational chemistry have spotlighted compounds like 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid. Its structural complexity aligns with the growing demand for highly specific bioactive molecules. For instance, its potential in GPCR-targeted therapies and cancer immunotherapy has been explored in preclinical studies, leveraging its ability to modulate protein-protein interactions. These applications resonate with current trends in personalized medicine and precision oncology, where tailored therapeutics are paramount.

From a synthetic perspective, the compound’s stereochemical purity (notably the (3R) configuration) is critical for its biological activity. This aspect is particularly relevant in the context of chiral drug development, where enantioselectivity often dictates efficacy and safety. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity and structure, ensuring compliance with Good Manufacturing Practices (GMP) standards.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic methodologies aim to reduce the ecological footprint of producing such intricate molecules. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production), fostering sustainable pharmaceutical manufacturing.

In summary, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171418-34-9) represents a versatile and scientifically valuable entity in contemporary medicinal chemistry. Its multifaceted applications, coupled with ongoing research into its mechanistic pathways and derivative optimization, position it as a key player in the next generation of bioactive compounds. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to breakthroughs in life sciences and healthcare innovation.